Cas no 34348-46-4 (1,3-Propanediaminium,N1,N3-bis(3-chloro-2-hydroxypropyl)-2-hydroxy-N1,N1,N3,N3-tetramethyl-,chloride (1:2))

• Product Name: 1,3-Propanediaminium,N1,N3-bis(3-chloro-2-hydroxypropyl)-2-hydroxy-N1,N1,N3,N3-tetramethyl-,chloride (1:2)
• CAS No: 34348-46-4
• MF: C₁₃H₃₀Cl₄N₂O₃
• MW: 404.200900554657
• CID: 306530
• PubChem ID: 118149
• Update Time: 2025-04-19

1,3-Propanediaminium,N1,N3-bis(3-chloro-2-hydroxypropyl)-2-hydroxy-N1,N1,N3,N3-tetramethyl-,chloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediaminium,N1,N3-bis(3-chloro-2-hydroxypropyl)-2-hydroxy-N1,N1,N3,N3-tetramethyl-,chloride (1:2)
• (2-Hydroxytrimethylene)bis((3-chloro-2-hydroxypropyl)dimethylammonium) dichloride
• 1,3-Propanediaminium, N,N'-bis(3-chloro-2-hydroxypropyl)-2-hydroxy-N,N,N',N'-tetramethyl-, dichloride
• N,N'-bis(3-chloro-2-hydroxypropyl)-2-hydroxy-N,N,N',N'-tetramethylpropane-1,3-diaminium dichloride
• (2-Hydroxytrimethylene)bis[(3-chloro-2-hydroxypropyl)dimethylammonium]dichloride
• 115558-46-8
• EINECS 251-951-5
• NS00060771
• DTXSID80889719
• N~1~,N~3~-Bis(3-chloro-2-hydroxypropyl)-2-hydroxy-N~1~,N~1~,N~3~,N~3~-tetramethylpropane-1,3-bis(aminium) dichloride
• DTXSID60276209
• 1,3-Propanediaminium, N1,N3-bis(3-chloro-2-hydroxypropyl)-2-hydroxy-N1,N1,N3,N3-tetramethyl-, chloride (1:2)
• 34348-46-4

• Inchi： 1S/C13H30Cl2N2O3.2ClH/c1-16(2,7-11(18)5-14)9-13(20)10-17(3,4)8-12(19)6-15;;/h11-13,18-20H,5-10H2,1-4H3;2*1H/q+2;;/p-2
• InChI Key： GCBHIWKOWOZKPT-UHFFFAOYSA-L
• SMILES： ClCC(C[N+](C)(C)CC(C[N+](C)(C)CC(CCl)O)O)O.[Cl-].[Cl-]

Computed Properties

• Exact Mass: 371.8665
• Monoisotopic Mass: 402.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 252
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 59.7